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Compound of Interest

Compound Name: 2-Benzyl-4,4-dimethyl-2-oxazoline

Cat. No.: B074484

This guide provides an in-depth analysis of the chemical properties of 2-Benzyl-4,4-dimethyl-
2-oxazoline, a significant compound in synthetic organic chemistry. Tailored for researchers,
scientists, and professionals in drug development, this document outlines its fundamental
molecular characteristics.

Molecular and Physical Properties

2-Benzyl-4,4-dimethyl-2-oxazoline is a heterocyclic compound frequently utilized as a
versatile intermediate in the synthesis of more complex molecules. Its structural features make
it a valuable building block in various chemical reactions.

Property Value
Molecular Formula C12H1sNO[1]
Molecular Weight 189.26 g/mol [1]
CAS Number 1569-08-0

Structural Representation and Data Relationship

The relationship between the compound and its core properties can be visualized as a direct
linkage, where the chemical entity is defined by its molecular formula and corresponding
molecular weight.
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2-Benzyl-4,4-dimethyl-2-oxazoline

CAS: 1569-08-0

as molecular weight

Molecular Formula Molecular Weight

C12H1sNO 189.26 g/mol

Click to download full resolution via product page
Caption: Chemical properties of 2-Benzyl-4,4-dimethyl-2-oxazoline.

Experimental Protocols

The determination of the molecular weight and formula of 2-Benzyl-4,4-dimethyl-2-oxazoline
is typically achieved through standard analytical techniques in organic chemistry.

1. Mass Spectrometry for Molecular Weight Determination:
* Objective: To determine the precise molecular mass of the compound.

+ Methodology: High-resolution mass spectrometry (HRMS), often using techniques like
Electrospray lonization (ESI) or Chemical lonization (Cl), is employed.

[¢]

A solution of the compound is prepared in a suitable volatile solvent (e.g., methanol or
acetonitrile).

o The solution is introduced into the mass spectrometer.

o The compound is ionized, and the mass-to-charge ratio (m/z) of the resulting ions is
measured.

o The molecular weight is determined from the peak corresponding to the molecular ion
[M+H]* or other adducts.
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2. Elemental Analysis for Molecular Formula Determination:

e Objective: To determine the empirical and molecular formula by quantifying the elemental
composition.

¢ Methodology: Combustion analysis is the standard method.

o A precisely weighed sample of the compound is combusted in a furnace with excess
oxygen.

o The combustion products (COz2, H20, N2) are collected and quantified.
o The mass percentages of Carbon, Hydrogen, and Nitrogen are calculated.
o These percentages are used to determine the empirical formula.

o The molecular formula is then determined by comparing the empirical formula weight with
the molecular weight obtained from mass spectrometry.

3. Spectroscopic Methods for Structural Confirmation:

o Objective: To confirm the structure and connectivity of the atoms, which validates the
molecular formula.

o Methodology:

o Nuclear Magnetic Resonance (NMR) Spectroscopy (*H and 13C): Provides detailed
information about the hydrogen and carbon framework of the molecule, confirming the
presence of the benzyl group, the dimethyl-oxazoline ring, and their connectivity.

o Infrared (IR) Spectroscopy: Identifies characteristic functional groups, such as the C=N
bond of the oxazoline ring and the aromatic C-H bonds of the benzyl group.

This comprehensive approach ensures the accurate and reliable determination of the
molecular formula and weight, which are critical for the use of 2-Benzyl-4,4-dimethyl-2-
oxazoline in research and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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